N,N'-Bis(4-butoxyphenyl)-1,2-ethanediimine

• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: N,N//'-bis(4-butoxyphenyl)ethane-1,2-diimine
• InChI: InChI=1S/C22H28N2O2/c1-3-5-17-25-21-11-7-19(8-12-21)23-15-16-24-20-9-13-22(14-10-20)26-18-6-4-2/h7-16H,3-6,17-18H2,1-2H3
• InChI Key: MSJYPRMNCZUDFI-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)N=CC=NC2=CC=C(C=C2)OCCCC

Description

N,N'-Bis(4-butoxyphenyl)-1,2-ethanediimine, commonly known as BBED, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBED is a symmetrical diimine that contains two butoxyphenyl groups attached to an ethylenediamine backbone.

Mechanism of Action

The mechanism of action of BBED is not well understood. However, it is believed that BBED interacts with the electronic structure of materials, leading to changes in their charge transport properties.
Biochemical and Physiological Effects:
BBED has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and biocompatible, making it a promising candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of BBED is its ease of synthesis, which makes it readily available for use in laboratory experiments. Additionally, BBED exhibits excellent charge transport properties, making it an ideal candidate for use in organic electronic devices. However, one of the limitations of BBED is its relatively low solubility in common solvents, which can make it challenging to work with in certain applications.

Future Directions

There are several future directions for research on BBED. One potential area of research is the development of new synthesis methods that can improve the solubility and yield of BBED. Additionally, further studies are needed to understand the mechanism of action of BBED and its potential applications in organic electronics and biomedical fields. Finally, the use of BBED in combination with other materials for the development of advanced electronic devices is an exciting area of research that warrants further investigation.
Conclusion:
In conclusion, BBED is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of BBED is relatively straightforward, and it exhibits excellent charge transport properties, making it an ideal candidate for use in organic electronic devices. Further research is needed to fully understand the mechanism of action of BBED and its potential applications in biomedical and electronic fields.

Synthesis Methods

The synthesis of BBED involves the reaction of 4-butoxyaniline with ethylenediamine in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is subsequently treated with acetic anhydride to yield BBED. The synthesis of BBED is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

BBED has been extensively studied for its potential applications in various fields. One of the most significant applications of BBED is in the field of organic electronics. BBED has been shown to exhibit excellent charge transport properties, making it an ideal candidate for use in organic electronic devices such as field-effect transistors and solar cells.